Cas no 211238-60-7 (Octadeca-9,17-dien-12,14-diyne-1,11,16-triol)

• Product Name: Octadeca-9,17-dien-12,14-diyne-1,11,16-triol
• CAS No: 211238-60-7
• MF: C₁₈H₂₆O₃
• MW: 290.397245883942
• CID: 836703
• PubChem ID: 102004534
• Update Time: 2025-04-19

Octadeca-9,17-dien-12,14-diyne-1,11,16-triol Chemical and Physical Properties

Names and Identifiers

• Octadeca-9,17-dien-12,14-diyne-1,11,16-triol
• 9,17-OCTADECADIENE-12,14-DIYNE-1,11,16-TRIOL
• FS-9556
• 211238-60-7
• (11s,16r,z)-octadeca-9,17-dien-12,14-diyne-1,11,16-triol
• (9Z)-9,17-Octadecadiene-12,14-diyne-1,11,16-triol
• (9E)-OCTADECA-9,17-DIEN-12,14-DIYNE-1,11,16-TRIOL
• DA-48707
• AKOS022184809
• (+)-9(Z),17-Octadecadiene-12,14-diyne-1,11,16-triol
• (9E)-9,17-Octadecadiene-12,14-diyne-1,11,16-triol

• Inchi： 1S/C18H26O3/c1-2-17(20)13-10-11-15-18(21)14-9-7-5-3-4-6-8-12-16-19/h2,9,14,17-21H,1,3-8,12,16H2/b14-9+
• InChI Key： MLGPZCOVWKAPPH-NTEUORMPSA-N
• SMILES： C=CC(O)C#CC#CC(O)/C=C/CCCCCCCCO

Computed Properties

• Exact Mass: 290.18800
• Monoisotopic Mass: 290.18819469g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 11
• Complexity: 424
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.377
• Topological Polar Surface Area: 60.7Ų

Experimental Properties

• Color/Form: Oil
• Density: 1.1±0.1 g/cm3
• Boiling Point: 480.1±45.0 °C at 760 mmHg
• Flash Point: 219.5±23.3 °C
• PSA: 60.69000
• LogP: 2.18020
• Vapor Pressure: 0.0±2.7 mmHg at 25°C

Octadeca-9,17-dien-12,14-diyne-1,11,16-triol Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Long-chain fatty alcohols
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty alcohols Long-chain fatty alcohols